1-Morpholin-4-yl-3-thiophen-3-ylpropan-1-one
Overview
Description
1-Morpholin-4-yl-3-thiophen-3-ylpropan-1-one is a chemical compound that belongs to the class of organic compounds known as morpholines. It is also referred to as 3-Thiophen-3-ylpropan-1-one, 1-(4-morpholinyl)- or MTP. The chemical compound has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
1-Morpholin-4-yl-3-thiophen-3-ylpropan-1-one has been the subject of scientific research due to its potential applications in various fields. The compound has been found to have anti-inflammatory and anti-cancer properties. It has been used in the development of new drugs for the treatment of various diseases such as cancer, arthritis, and inflammatory disorders.
Mechanism of Action
The mechanism of action of 1-Morpholin-4-yl-3-thiophen-3-ylpropan-1-one is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes involved in inflammation and cancer progression. It has also been found to induce cell death in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 1-Morpholin-4-yl-3-thiophen-3-ylpropan-1-one has biochemical and physiological effects on the body. The compound has been found to reduce inflammation and pain in animal models of arthritis. It has also been found to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Morpholin-4-yl-3-thiophen-3-ylpropan-1-one in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a potential candidate for the development of new cancer therapies. However, one of the limitations of using the compound is its low solubility in water, which may affect its bioavailability.
Future Directions
There are several future directions for the research of 1-Morpholin-4-yl-3-thiophen-3-ylpropan-1-one. One direction is to investigate the compound's potential as a therapeutic agent for the treatment of various diseases such as cancer, arthritis, and inflammatory disorders. Another direction is to develop new synthetic methods for the compound that improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its effects on the body.
Synthesis Methods
The synthesis of 1-Morpholin-4-yl-3-thiophen-3-ylpropan-1-one involves the reaction of 3-thiophen-3-ylpropan-1-one with morpholine in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as acetonitrile or dimethylformamide (DMF) at a temperature of about 80°C. The product is then purified using column chromatography to obtain a pure compound.
properties
IUPAC Name |
1-morpholin-4-yl-3-thiophen-3-ylpropan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2S/c13-11(12-4-6-14-7-5-12)2-1-10-3-8-15-9-10/h3,8-9H,1-2,4-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICOYNKIKNKNCPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CCC2=CSC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Morpholin-4-yl-3-thiophen-3-ylpropan-1-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 5-(2,4-dichlorophenyl)-1,3,7-trimethyl-2,4-dioxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate](/img/structure/B7500338.png)
